Cas no 1693703-17-1 (1-(3-chloro-4-methylphenyl)-1-cyclopropylethanol)

• Product Name: 1-(3-chloro-4-methylphenyl)-1-cyclopropylethanol
• CAS No: 1693703-17-1
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• MDL: MFCD27953063
• CID: 5151900
• Update Time: 2026-03-03

1-(3-chloro-4-methylphenyl)-1-cyclopropylethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-1-cyclopropylethanol

• MDL： MFCD27953063
• Inchi： 1S/C12H15ClO/c1-8-3-4-10(7-11(8)13)12(2,14)9-5-6-9/h3-4,7,9,14H,5-6H2,1-2H3
• InChI Key： FVKWCMBZLOZGKR-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(C)C(Cl)=C1)(C1CC1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 1-(3-chloro-4-methylphenyl)-1-cyclopropylethanol

1-(3-Chloro-4-Methylphenyl)-1-Cyclopropylethanol: A Comprehensive Overview

1-(3-Chloro-4-Methylphenyl)-1-Cyclopropylethanol (CAS No. 1693703-17-1) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years. This compound, often referred to as cyclopropylethanol derivative, is characterized by its chlorinated aromatic ring and cyclopropane moiety, which contribute to its distinctive chemical properties. The molecule's structure allows for a wide range of applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 1-(3-Chloro-4-Methylphenyl)-1-Cyclopropylethanol as a key intermediate in the synthesis of bioactive compounds. Its aromatic chlorination and cyclopropane functionality make it an ideal candidate for exploring novel drug delivery systems and therapeutic agents. For instance, researchers have demonstrated that this compound can serve as a precursor for the development of antimicrobial agents and anti-inflammatory drugs, owing to its ability to interact with biological systems at the molecular level.

The synthesis of 1-(3-Chloro-4-Methylphenyl)-1-Cyclopropylethanol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the cyclopropane ring is particularly challenging, as it requires precise control over reaction conditions to ensure stability and selectivity. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is crucial for its application in chiral chemistry.

In terms of physical properties, 1-(3-Chloro-4-Methylphenyl)-1-Cyclopropylethanol exhibits a melting point of approximately 52°C and a boiling point around 205°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating that it remains stable under mild reaction conditions, making it ideal for large-scale industrial applications.

The biological activity of 1-(3-Chloro-4-Methylphenyl)-1-Cyclopropylethanol has been explored in several recent studies. Researchers have reported that this compound demonstrates potent activity against various bacterial strains, particularly Gram-positive bacteria. Its ability to inhibit bacterial growth without inducing resistance makes it a promising candidate for the development of next-generation antibiotics. Additionally, preliminary studies suggest that this compound may also exhibit anti-cancer properties, although further research is required to confirm these findings.

From an environmental perspective, the biodegradability of 1-(3-Chloro-4-Methylphenyl)-1-Cyclopropylethanol has been evaluated under simulated environmental conditions. Results indicate that the compound undergoes rapid degradation in the presence of microorganisms, reducing its potential ecological impact. This attribute is particularly important for industries seeking to minimize their environmental footprint while maintaining high levels of productivity.

In conclusion, 1-(3-Chloro-4-Methylphenyl)-1-Cyclopropylethanol (CAS No. 1693703-17-1) is a highly versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure, combined with its favorable physical and biological properties, positions it as a valuable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.